![molecular formula C15H12ClFN2O3 B4077677 N-(3-chloro-4-fluorophenyl)-2-(4-nitrophenyl)propanamide](/img/structure/B4077677.png)
N-(3-chloro-4-fluorophenyl)-2-(4-nitrophenyl)propanamide
Overview
Description
N-(3-chloro-4-fluorophenyl)-2-(4-nitrophenyl)propanamide, also known as CFNP, is a chemical compound that has been studied for its potential use in scientific research. CFNP is a member of the amide class of compounds and has a molecular weight of 357.77 g/mol.
Mechanism of Action
N-(3-chloro-4-fluorophenyl)-2-(4-nitrophenyl)propanamide acts as a competitive inhibitor of FAAH, binding to the active site of the enzyme and preventing it from breaking down endocannabinoids. This results in an increase in endocannabinoid levels, which can activate cannabinoid receptors in the body and produce a variety of effects.
Biochemical and Physiological Effects:
N-(3-chloro-4-fluorophenyl)-2-(4-nitrophenyl)propanamide has been shown to produce a variety of biochemical and physiological effects in animal models. These effects include analgesia, anti-inflammatory activity, and anxiolytic effects. N-(3-chloro-4-fluorophenyl)-2-(4-nitrophenyl)propanamide has also been shown to have potential as a treatment for conditions such as anxiety, depression, and pain.
Advantages and Limitations for Lab Experiments
One advantage of N-(3-chloro-4-fluorophenyl)-2-(4-nitrophenyl)propanamide as a tool compound is its selectivity for FAAH, which allows researchers to study the specific effects of endocannabinoids without interfering with other signaling pathways. However, one limitation of N-(3-chloro-4-fluorophenyl)-2-(4-nitrophenyl)propanamide is that it is not highly potent, which can make it difficult to achieve the desired effects at low concentrations.
Future Directions
There are several potential future directions for research involving N-(3-chloro-4-fluorophenyl)-2-(4-nitrophenyl)propanamide. One area of interest is the development of more potent inhibitors of FAAH, which could lead to more effective treatments for conditions such as pain and anxiety. Another area of interest is the study of the effects of N-(3-chloro-4-fluorophenyl)-2-(4-nitrophenyl)propanamide on other signaling pathways in the body, which could lead to a better understanding of its mechanisms of action and potential therapeutic applications.
Scientific Research Applications
N-(3-chloro-4-fluorophenyl)-2-(4-nitrophenyl)propanamide has been studied for its potential use as a tool compound in scientific research. It has been shown to selectively inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the breakdown of endocannabinoids in the body. This inhibition leads to an increase in endocannabinoid levels, which has been linked to a variety of physiological and behavioral effects.
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-2-(4-nitrophenyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClFN2O3/c1-9(10-2-5-12(6-3-10)19(21)22)15(20)18-11-4-7-14(17)13(16)8-11/h2-9H,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOSKSEUTHLLLAF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)[N+](=O)[O-])C(=O)NC2=CC(=C(C=C2)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClFN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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